Cas no 719999-54-9 (tert-butyl N-[(2R)-pyrrolidin-2-ylmethyl]carbamate)

Tert-butyl N-[(2R)-pyrrolidin-2-ylmethyl]carbamate is a chiral carbamate derivative widely used as an intermediate in organic synthesis and pharmaceutical applications. Its key advantages include high stereochemical purity, owing to the (R)-configuration at the pyrrolidine ring, which is critical for asymmetric synthesis and drug development. The tert-butyloxycarbonyl (Boc) protecting group enhances stability, enabling selective deprotection under mild acidic conditions. This compound is particularly valuable in peptide chemistry and the preparation of bioactive molecules, offering efficient reactivity and compatibility with a range of coupling reagents. Its well-defined structure ensures reproducibility in complex synthetic pathways, making it a reliable choice for research and industrial processes.
tert-butyl N-[(2R)-pyrrolidin-2-ylmethyl]carbamate structure
719999-54-9 structure
Product Name:tert-butyl N-[(2R)-pyrrolidin-2-ylmethyl]carbamate
CAS No:719999-54-9
MF:C10H20N2O2
MW:200.278002738953
MDL:MFCD03839886
CID:558387
PubChem ID:22883086
Update Time:2025-06-29

tert-butyl N-[(2R)-pyrrolidin-2-ylmethyl]carbamate Chemical and Physical Properties

Names and Identifiers

    • (R)-tert-Butyl (pyrrolidin-2-ylmethyl)carbamate
    • (R )-pyrrolidin-2-ylmethyl-carbamic acid tert-butyl ester
    • (R)-2-(Boc-aminomethyl)pyrrolidine
    • (R)-2-N-Boc-Aminomethylpyrrolidine
    • (R)-tert-butyl pyrrolidin-2-ylmethylcarbamate
    • Carbamic acid,N-[(2R)-2-pyrrolidinylmethyl]-, 1,1-dimethylethyl ester
    • tert-butyl (R)-(pyrrolidin-2-ylmethyl)carbamate
    • tert-butyl N-[[(2R)-pyrrolidin-2-yl]methyl]carbamate
    • tert-butyl N-[(2R)-pyrrolidin-2-ylmethyl]carbamate
    • MDL： MFCD03839886
    • Inchi： 1S/C10H20N2O2/c1-10(2,3)14-9(13)12-7-8-5-4-6-11-8/h8,11H,4-7H2,1-3H3,(H,12,13)/t8-/m1/s1
    • InChI Key： DPJPFGHHTJLWQQ-MRVPVSSYSA-N
    • SMILES： O(C(NC[C@H]1CCCN1)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 200.15200

Experimental Properties

  • Color/Form: Colorless to Yellow Liquid
  • Density: 0.997
  • Boiling Point: 303.9℃ at 760 mmHg
  • PSA: 50.36000
  • LogP: 1.98280

tert-butyl N-[(2R)-pyrrolidin-2-ylmethyl]carbamate Security Information

  • Signal Word：Warning
  • Hazard Statement： H410
  • Warning Statement： P273;P501
  • Storage Condition：2-8 °C

tert-butyl N-[(2R)-pyrrolidin-2-ylmethyl]carbamate Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

tert-butyl N-[(2R)-pyrrolidin-2-ylmethyl]carbamate Pricemore >>

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